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An In-depth Technical Guide on Gender Differences in Suicidal Acts: Core Findings from Mergl
et al.

This technical guide provides a detailed analysis of the research conducted by Roland Mergl
and his colleagues on the gender differences observed in suicidal acts. The primary focus is on

the "gender paradox" in suicide, where females exhibit a higher rate of suicide attempts, while

males have a significantly higher rate of completed suicides. This document is intended for

researchers, scientists, and drug development professionals, offering a comprehensive

overview of the quantitative data, experimental methodologies, and logical frameworks derived

from this body of work.

Data Presentation
The following tables summarize the key quantitative findings from the research by Mergl and

colleagues, primarily drawing from their 2015 publication in PLOS ONE, "What Are Reasons for

the Large Gender Differences in the Lethality of Suicidal Acts? An Epidemiological Analysis in

Four European Countries."[1][2][3]

Table 1: Overall Lethality of Suicidal Acts by Gender

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12323086?utm_src=pdf-interest
https://www.benchchem.com/product/b12323086?utm_src=pdf-body
https://www.benchchem.com/product/b12323086?utm_src=pdf-body
https://www.benchchem.com/product/b12323086?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0129062
https://pubmed.ncbi.nlm.nih.gov/26147965/
https://research.rug.nl/files/28339626/journal.pone.0129062.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gender
Total
Suicidal
Acts

Completed
Suicides

Suicide
Attempts

Lethality
Rate (%)

Male:Femal
e Lethality
Ratio

Male 4,106 571 3,535 13.9% 3.43 : 1

Female 4,836 196 4,640 4.1%

Source: Mergl et al. (2015). Data collected from eight regions in Germany, Hungary, Ireland,

and Portugal.[1][2][3]

Table 2: Gender Differences in the Choice of Suicide Methods for All Suicidal Acts (Fatal and

Non-Fatal)

Suicide Method Male (%) Female (%)

Hanging/Strangulation/Suffocat

ion
12.0 2.1

Jumping from a high place 3.5 2.0

Drowning 1.1 0.5

Firearms/Explosives 0.8 0.1

Moving Object 1.1 0.5

Sharp Object 8.8 4.8

Poisoning by drugs 60.1 82.7

Poisoning by other substances 10.1 6.3

Other/Not specified 2.5 1.0

Source: Mergl et al. (2015). Percentages are calculated based on the total number of suicidal

acts for each gender.[1][2]

Table 3: Method-Specific Lethality of Suicidal Acts by Gender
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Suicide Method Lethality in Males (%) Lethality in Females (%)

Hanging/Strangulation/Suffocat

ion
79.9 69.3

Jumping from a high place 69.2 41.1

Drowning 76.1 50.0

Firearms/Explosives 93.9 100.0

Moving Object 66.7 54.2

Sharp Object 8.3 1.7

Poisoning by drugs 2.4 1.2

Poisoning by other substances 11.8 6.9

Source: Mergl et al. (2015). Lethality is calculated as (Completed Suicides / Total Suicidal Acts

for that method) * 100.[1][2]

Table 4: Gender Differences in Suicidal Intent (Based on the Feuerlein Scale)

Suicidal Intent Category Male (%) Female (%)

Serious Suicide Attempt 57.1 48.6

Parasuicidal Gesture Not specified Not specified

Parasuicidal Pause Not specified Not specified

(Non-habitual) Deliberate Self-

Harm
Not specified Not specified

Source: Mergl et al. (2015) and Freeman et al. (2017). The 2015 study found that among non-

fatal suicide attempts, a significantly higher proportion in men were rated as "serious." The

2017 study by Freeman, Mergl et al. provides a more detailed breakdown.[2][4][5][6] A

significant association between suicide intent and gender was found, with 'Serious Suicide

Attempts' being rated more frequently in males.[4][5]
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Experimental Protocols
The research conducted by Mergl and his team is primarily based on epidemiological data

collected through the "European Alliance Against Depression (EAAD)" and the "OSPI-Europe"

(Optimised Suicide Prevention Programmes and their Implementation in Europe) projects.

Study Design: The core methodology involves a cross-sectional analysis of data on fatal and

non-fatal suicidal acts collected across multiple European regions.[1][2]

Data Collection:

Data Sources: Information on suicidal acts was gathered from various sources, including

general hospitals, psychiatric hospitals, and coroners' offices.

Case Ascertainment: For non-fatal suicidal acts, data was collected on individuals presenting

to emergency departments or admitted to hospitals following a suicide attempt. For fatal

suicidal acts (completed suicides), data was obtained from official mortality registries and

medico-legal records.

Standardized Assessment: A standardized protocol was used for data collection across all

participating regions to ensure comparability. This included demographic information, the

method of the suicidal act, and clinical characteristics.

Measurement of Suicidal Intent:

Feuerlein Scale: In some of the associated studies, the intentionality of the suicide attempt

was assessed using the Feuerlein scale.[4][5] This scale categorizes suicidal acts based on

the patient's reported intent and the circumstances surrounding the act into categories such

as 'Serious Suicide Attempt', 'Parasuicidal Pause', and 'Parasuicidal Gesture'.[4][5]

Statistical Analysis:

Descriptive Statistics: Frequencies and percentages were used to describe the distribution of

suicide methods and other characteristics by gender.

Chi-Square Tests: These were employed to test for significant differences in the distribution

of categorical variables (e.g., choice of suicide method) between males and females.[4][5]
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Logistic Regression: Binary logistic regression analysis was used to identify predictors of the

lethality of suicidal acts.[2]

Poisson Regression: This was utilized to examine the contribution of the choice of methods

and method-specific lethality to the observed gender differences in the overall lethality of

suicidal acts.[2]

Mandatory Visualization
The following diagrams illustrate the key conceptual frameworks and logical relationships

derived from the research of Mergl and colleagues.
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Caption: Factors contributing to the gender paradox in suicidal behavior.
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Caption: Workflow of epidemiological studies on suicidal acts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12323086?utm_src=pdf-body-img
https://www.benchchem.com/product/b12323086?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. What Are Reasons for the Large Gender Differences in the Lethality of Suicidal Acts? An
Epidemiological Analysis in Four European Countries | PLOS One [journals.plos.org]

2. What Are Reasons for the Large Gender Differences in the Lethality of Suicidal Acts? An
Epidemiological Analysis in Four European Countries - PubMed [pubmed.ncbi.nlm.nih.gov]

3. research.rug.nl [research.rug.nl]

4. researchgate.net [researchgate.net]

5. A cross-national study on gender differences in suicide intent - PMC
[pmc.ncbi.nlm.nih.gov]

6. A cross-national study on gender differences in suicide intent - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Gender differences in suicidal acts Mergl research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12323086#gender-differences-in-suicidal-acts-mergl-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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